Cas no 54513-64-3 (2H-BENZOTRIAZOLE, 2-(4-BROMOPHENYL)-5-ISOTHIOCYANATO-)

• Product Name: 2H-BENZOTRIAZOLE, 2-(4-BROMOPHENYL)-5-ISOTHIOCYANATO-
• CAS No: 54513-64-3
• MF: C₁₃H₇BrN₄S
• MW: 331.190479516983
• CID: 3283788
• Update Time: 2025-03-25

2H-BENZOTRIAZOLE, 2-(4-BROMOPHENYL)-5-ISOTHIOCYANATO- Chemical and Physical Properties

Names and Identifiers

• 2H-BENZOTRIAZOLE, 2-(4-BROMOPHENYL)-5-ISOTHIOCYANATO-

• Inchi： 1S/C13H7BrN4S/c14-9-1-4-11(5-2-9)18-16-12-6-3-10(15-8-19)7-13(12)17-18/h1-7H
• InChI Key： RLCZVQRFFFIQAP-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(N=C=S)=CC2=NN1C1=CC=C(Br)C=C1

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 496.4±51.0 °C(Predicted)
• pka: -1.37±0.30(Predicted)